2-Bromo-5-phenoxy-1,3,4-thiadiazole

• Molecular Formula: C8H5BrN2OS
• Molecular Weight: 257.11 g/mol
• IUPAC Name: 2-bromo-5-phenoxy-1,3,4-thiadiazole
• InChI: InChI=1S/C8H5BrN2OS/c9-7-10-11-8(13-7)12-6-4-2-1-3-5-6/h1-5H
• InChI Key: QDDDZKRDGBWLPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NN=C(S2)Br

Description

2-Bromo-5-phenoxy-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C8H5BrN2OS and its molecular weight is 257.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,5-dibromo-1,3,4-thiadiazole (1.00 g, 4.10 mmol; prepared as described in Yasuda, T.; Imase, T.; Sasaki, S.; Yamamoto, T. Macromolecules 2005, 38, 1500) and phenol (188 mg, 2.00 mmol; Aldrich) in anhydrous tetrahydrofuran (4 mL) was treated with cesium carbonate (2.0 g, 6.0 mmol) and heated to reflux for 5 hours. The mixture was cooled to room temperature, diluted with chloroform, filtered through Celite, and the residue was purified by flash chromatography (Analogix 40×120 mm 80 g silica gel column, chloroform) to afford the title compound: 1H NMR (300 MHz, chloroform-D) δ ppm 7.28-7.35 (m, 3H), 7.41-7.49 (m, 2H). MS (+ESI) m/z=257/259 (M+H)+.